Cas no 2138389-42-9 (1-(3,5-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3,5-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2138389-42-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6240010
• PubChem ID: 165481247
• Update Time: 2025-06-09

1-(3,5-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-amine
• EN300-1112253
• 2138389-42-9

• Inchi： 1S/C12H21N3/c1-8-4-9(2)6-11(5-8)15-7-12(13)10(3)14-15/h7-9,11H,4-6,13H2,1-3H3
• InChI Key： XXXNWFZJYHWWCQ-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)C1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3,5-dimethylcyclohexyl)-3-methyl-1H-pyrazol-4-amine

Introduction to 1-(3,5-Dimethylcyclohexyl)-3-Methyl-1H-Pyrazol-4-Amine (CAS No 2138389-42-9)

1-(3,5-Dimethylcyclohexyl)-3-Methyl-1H-Pyrazol-4-Amine, identified by the CAS registry number 2138389-42-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and synthetic versatility.

The structure of this compound comprises a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a methyl group at position 3 and an amino group at position 4. Additionally, the compound features a 3,5-dimethylcyclohexyl group attached to position 1 of the pyrazole ring. This substitution pattern contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the cyclohexyl group in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.

From a synthetic standpoint, the preparation of 1-(3,5-Dimethylcyclohexyl)-3-Methyl-1H-Pyrazol-4-Amine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic substitution and condensation reactions, to synthesize this compound efficiently.

In terms of application, this compound has shown promise in preliminary biological assays targeting specific enzymes and receptors associated with diseases such as cancer and inflammation. Its ability to modulate these targets suggests potential for further development into therapeutic agents.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound using molecular docking studies and quantitative structure-property relationship (QSPR) models. These computational tools have significantly accelerated the drug discovery process by providing insights into the compound's behavior before experimental validation.

The integration of experimental and computational approaches has also facilitated the optimization of this compound's structure to enhance its efficacy and reduce potential side effects. For instance, modifications to the cyclohexyl substituent or the positioning of functional groups on the pyrazole ring can lead to improved drug-like properties.

In conclusion, 1-(3,5-Dimethylcyclohexyl)-3-Methyl-1H-Pyrazol-4-Amine (CAS No 2138389-42-9) represents a valuable addition to the arsenal of pyrazole derivatives being explored for therapeutic applications. With ongoing research and development efforts, this compound holds significant potential for contributing to advancements in medicine and healthcare.